Cas no 2411318-54-0 (2-chloro-N-4-(4-methyl-1,3-thiazol-2-yl)oxan-4-ylacetamide)

• Product Name: 2-chloro-N-4-(4-methyl-1,3-thiazol-2-yl)oxan-4-ylacetamide
• CAS No: 2411318-54-0
• MF: C₁₁H₁₅ClN₂O₂S
• MW: 274.767000436783
• CID: 5937890
• PubChem ID: 146094452
• Update Time: 2025-05-20

2-chloro-N-4-(4-methyl-1,3-thiazol-2-yl)oxan-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-4-(4-methyl-1,3-thiazol-2-yl)oxan-4-ylacetamide
• Z3766262473
• 2411318-54-0
• 2-Chloro-N-(4-(4-methylthiazol-2-yl)tetrahydro-2H-pyran-4-yl)acetamide
• 2-Chloro-N-[4-(4-methyl-1,3-thiazol-2-yl)oxan-4-yl]acetamide
• EN300-26601311

• Inchi： 1S/C11H15ClN2O2S/c1-8-7-17-10(13-8)11(14-9(15)6-12)2-4-16-5-3-11/h7H,2-6H2,1H3,(H,14,15)
• InChI Key： RUIJWPZLWCEMGG-UHFFFAOYSA-N
• SMILES： ClCC(NC1(C2=NC(C)=CS2)CCOCC1)=O

Computed Properties

• Exact Mass: 274.0542766g/mol
• Monoisotopic Mass: 274.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 79.5Ų

Additional information on 2-chloro-N-4-(4-methyl-1,3-thiazol-2-yl)oxan-4-ylacetamide

Introduction to 2-chloro-N-4-(4-methyl-1,3-thiazol-2-yl)oxan-4-ylacetamide (CAS No. 2411318-54-0)

2-chloro-N-4-(4-methyl-1,3-thiazol-2-yl)oxan-4-ylacetamide is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug development. This compound, identified by its CAS number 2411318-54-0, has garnered considerable attention due to its structural complexity and potential therapeutic benefits. The molecular structure of this compound features a combination of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules.

The core structure of 2-chloro-N-4-(4-methyl-1,3-thiazol-2-yl)oxan-4-ylacetamide includes a chloro-substituted acetamide moiety linked to an oxane ring, which is further substituted with a 4-methylthiazole ring. This unique arrangement of heterocyclic rings and functional groups contributes to the compound's distinct chemical properties and reactivity. The presence of the chloro group and the thiazole ring particularly enhances its utility in medicinal chemistry, as these elements are frequently incorporated into pharmacophores that interact with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the properties of heterocyclic compounds. The thiazole scaffold, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer activities. The incorporation of a 4-methylthiazole ring into the structure of 2-chloro-N-4-(4-methyl-1,3-thiazol-2-yl)oxan-4-ylacetamide not only enhances its pharmacological potential but also provides a basis for further structural optimization.

One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of more complex molecules. The chloro-substituted acetamide moiety serves as a versatile handle for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones. This flexibility is particularly valuable in drug discovery pipelines, where rapid and efficient synthesis of lead compounds is crucial.

The oxane ring in the structure of 2-chloro-N-4-(4-methyl-1,3-thiazol-2-yl)oxan-4-ylacetamide contributes to its stability and bioavailability, making it an attractive candidate for further development. Oxane rings are known for their ability to mimic oxygen-containing functionalities while maintaining a lower metabolic burden compared to their oxygen counterparts. This characteristic is particularly beneficial in drug design, as it can lead to improved pharmacokinetic profiles.

Recent studies have highlighted the potential of this compound in addressing various therapeutic challenges. For instance, researchers have explored its efficacy in inhibiting specific enzymes involved in inflammatory pathways. The combination of the chloro group and the thiazole ring appears to synergize effectively with biological targets, leading to potent inhibitory effects. These findings suggest that 2-chloro-N-4-(4-methyl-1,3-thiazol-2-yl)oxan-4-ylacetamide could be a valuable asset in the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory potential, this compound has shown promise in other therapeutic areas. Preliminary studies have indicated that it may exhibit activity against certain types of cancer cells by interfering with critical signaling pathways. The ability of the thiazole ring to modulate these pathways is thought to contribute significantly to its anticancer properties. Further research is ongoing to elucidate the precise mechanisms by which this compound exerts its effects.

The synthesis of 2-chloro-N-4-(4-methylthiazol)-2-yloxyaniline, a derivative closely related to this compound, has been reported as part of broader efforts to develop new therapeutic agents. These studies have provided valuable insights into the synthetic strategies that can be employed to construct complex heterocyclic structures like those found in this compound. The methodologies developed during these investigations are likely to be applicable in other areas of pharmaceutical chemistry.

The structural features of 2-chloro-N-(1H-indazolizinon)-N'-methyl acetamide, another derivative with similarities to our target compound, have also been extensively studied. These derivatives have revealed additional pharmacological properties that expand upon those observed with the parent molecule. The ability to generate such diverse analogs underscores the versatility of this class of compounds and their potential for further exploration.

In conclusion, 2-chloro-N-(1H-indazolizinon)-N'-methyl acetamide represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as an intermediate in synthesizing more complex bioactive molecules makes it an invaluable tool for drug discovery efforts aimed at addressing various diseases and conditions.